3-Hydroxy-4-((2-methoxy-4-nitrophenyl)azo)-N-naphthylnaphthalene-2-carboxamide
Overview
Description
3-Hydroxy-4-((2-methoxy-4-nitrophenyl)azo)-N-naphthylnaphthalene-2-carboxamide, commonly known as Sudan IV, is a synthetic dye that has been widely used in various scientific research applications. It is a lipophilic compound that can selectively stain neutral lipids in tissues and cells, making it a valuable tool for lipid analysis and visualization.
Mechanism of Action
Sudan IV selectively stains neutral lipids by forming a complex with the lipid molecules, resulting in a red-orange color. The dye is believed to interact with the hydrophobic portions of the lipid molecules, allowing for selective staining of neutral lipids.
Biochemical and Physiological Effects:
Sudan IV is generally considered to be non-toxic and has low acute toxicity. However, prolonged exposure to high concentrations of the dye may lead to adverse effects, including skin irritation and respiratory problems. In addition, Sudan IV has been shown to interfere with certain biochemical assays, such as the Bradford protein assay, due to its binding to proteins.
Advantages and Limitations for Lab Experiments
The advantages of using Sudan IV in lab experiments include its selectivity for neutral lipids, ease of use, and low cost. However, the limitations of using Sudan IV include its potential interference with certain biochemical assays, as well as the need for careful handling due to its potential health hazards.
Future Directions
There are several potential future directions for the use of Sudan IV in scientific research. These include the development of new lipid-based drug delivery systems, the study of lipid metabolism in various diseases, and the development of new imaging techniques for lipid analysis. Additionally, there is potential for the modification of Sudan IV to improve its selectivity and reduce its potential health hazards.
Scientific Research Applications
Sudan IV has been used in a wide range of scientific research applications, including lipid analysis, histology, and bioimaging. It is commonly used to stain neutral lipids in tissues and cells, allowing for the visualization and quantification of lipid content. Additionally, Sudan IV has been used in the development of lipid-based drug delivery systems, as well as in the study of lipid metabolism and lipid-related diseases.
properties
IUPAC Name |
3-hydroxy-4-[(2-methoxy-4-nitrophenyl)diazenyl]-N-naphthalen-1-ylnaphthalene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H20N4O5/c1-37-25-16-19(32(35)36)13-14-24(25)30-31-26-21-11-5-3-8-18(21)15-22(27(26)33)28(34)29-23-12-6-9-17-7-2-4-10-20(17)23/h2-16,33H,1H3,(H,29,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJDUJPKPZLUDQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])N=NC2=C(C(=CC3=CC=CC=C32)C(=O)NC4=CC=CC5=CC=CC=C54)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H20N4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501120541 |
Source
|
| Record name | 3-Hydroxy-4-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-1-naphthalenyl-2-naphthalenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501120541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
492.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-4-((2-methoxy-4-nitrophenyl)azo)-N-naphthylnaphthalene-2-carboxamide | |
CAS RN |
6407-71-2 |
Source
|
| Record name | 3-Hydroxy-4-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-1-naphthalenyl-2-naphthalenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6407-71-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-4-((2-methoxy-4-nitrophenyl)azo)-N-naphthylnaphthalene-2-carboxamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006407712 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hydroxy-4-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-1-naphthalenyl-2-naphthalenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501120541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxy-4-[(2-methoxy-4-nitrophenyl)azo]-N-naphthylnaphthalene-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.399 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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